Cas no 2248336-68-5 (Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate)

• Product Name: Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate
• CAS No: 2248336-68-5
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 6369590
• PubChem ID: 137941469
• Update Time: 2025-05-20

Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate
• 2248336-68-5
• EN300-6510441

• Inchi： 1S/C13H18FNO3/c1-5-17-11-6-8(10(15)7-9(11)14)12(16)18-13(2,3)4/h6-7H,5,15H2,1-4H3
• InChI Key： GCRPDHISMLOXHA-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1OCC)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 255.12707160g/mol
• Monoisotopic Mass: 255.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate

Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate (CAS No. 2248336-68-5): A Comprehensive Overview in Modern Chemical Biology

Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate, identified by its CAS number 2248336-68-5, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its structural features including a tert-butyl group, an amino substituent, an ethoxy moiety, and a fluorine atom, exhibits unique chemical properties that make it a valuable candidate for various applications in drug discovery and molecular pharmacology.

The structural composition of Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate imparts distinct electronic and steric properties, which are crucial for its potential role in the design of bioactive molecules. The presence of the amino group (–NH₂) suggests possible interactions with biological targets such as enzymes and receptors, while the fluorine atom can enhance metabolic stability and binding affinity. These attributes position this compound as a promising scaffold for developing novel therapeutic agents.

In recent years, the field of chemical biology has seen remarkable advancements in leveraging structurally diverse compounds like Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate to modulate biological pathways. The compound's ability to engage with specific biomolecules has been explored in several preclinical studies aimed at identifying potential treatments for various diseases. For instance, researchers have investigated its interactions with kinases and other enzymes involved in cancer progression, highlighting its potential as an anti-cancer agent.

Moreover, the incorporation of fluorine into pharmaceutical molecules has become a cornerstone in medicinal chemistry due to its ability to improve pharmacokinetic profiles. The fluorine atom in Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate contributes to enhanced lipophilicity and reduced susceptibility to metabolic degradation, thereby increasing the compound's bioavailability and therapeutic efficacy. This feature is particularly relevant in the development of small-molecule drugs that require prolonged circulation times within the body.

The ethoxy group (–OCH₃) in the molecular structure of Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate also plays a pivotal role in determining its chemical behavior. This substituent can influence both the electronic distribution and solubility properties of the compound, making it more amenable to various formulation strategies. Such flexibility is essential for optimizing drug delivery systems and ensuring targeted action at desired biological sites.

Recent studies have also explored the synthetic pathways for producing derivatives of Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate. Advanced synthetic methodologies have enabled researchers to modify specific functional groups while retaining the core structural integrity of the compound. These modifications have led to the discovery of novel analogs with enhanced biological activity, further expanding the therapeutic potential of this chemical entity.

The versatility of Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate extends beyond its applications in drug development. It serves as a valuable intermediate in organic synthesis, facilitating the construction of more complex molecules with tailored properties. This utility underscores its importance not only as a therapeutic agent but also as a building block for innovative chemical biology research.

In conclusion, Tert-butyl 2-amino-5-ethoxy-4-fluorobenzoate (CAS No. 2248336-68-5) represents a fascinating compound with multifaceted applications in modern chemical biology. Its unique structural features and demonstrated biological interactions make it a cornerstone in pharmaceutical research. As ongoing studies continue to uncover new possibilities for this molecule, its significance in advancing therapeutic strategies is set to grow even further.